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Compound of Interest

Compound Name: 2-Cyanomethylthioadenosine

Cat. No.: B15291871

Get Quote

This technical guide provides a detailed overview of 2-Cyanomethylthioadenosine, focusing

on its chemical identifiers. Due to the limited availability of specific experimental data for this

compound, this guide also presents established protocols and signaling pathways relevant to

adenosine analogs, offering a foundational framework for researchers and scientists in drug

development.

Core Identifiers and Chemical Properties
2-Cyanomethylthioadenosine is a modified adenosine analog. While comprehensive

experimental data is not widely available, its fundamental chemical identifiers and predicted

properties have been cataloged.
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Identifier Value Source

CAS Number 2095417-67-5 ChemicalBook[1]

Molecular Formula C₁₂H₁₄N₆O₄S ChemicalBook[1]

Molecular Weight 338.34 g/mol ChemicalBook[1]

Predicted Boiling Point 804.7 ± 75.0 °C ChemicalBook[1]

Predicted Density 1.97 ± 0.1 g/cm³ ChemicalBook[1]

Predicted pKa 13.07 ± 0.70 ChemicalBook[1]

Note: IUPAC Name, SMILES, InChI, and InChIKey for 2-Cyanomethylthioadenosine are not

readily available in public chemical databases.

Experimental Protocols for Adenosine Analogs
The following protocols are standard methodologies used for the characterization of adenosine

analogs and are applicable for investigating the biological activity of 2-
Cyanomethylthioadenosine.

1. Radioligand Binding Assay

This assay is fundamental for determining the affinity of a ligand for a specific receptor.

Objective: To determine the inhibition constant (Kᵢ) of a test compound for a specific

adenosine receptor subtype.

Materials and Reagents:

Cell membranes expressing the human adenosine receptor of interest (e.g., from HEK-

293 or CHO cells).

A subtype-selective radioligand (e.g., [³H]CCPA for A₁, [³H]CGS 21680 for A₂A).

Test compound (2-Cyanomethylthioadenosine) dissolved in an appropriate solvent.

Assay buffer.
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Wash buffer.

Glass fiber filter plates.

Scintillation cocktail.

Procedure:

Reagent Preparation: Thaw and dilute cell membranes in assay buffer. Prepare serial

dilutions of the test compound. Prepare the radioligand solution at a concentration close to

its KᏧ value.

Assay Setup: In a 96-well plate, set up wells for total binding (assay buffer, radioligand,

cell membranes), non-specific binding (high concentration of a non-labeled ligand,

radioligand, cell membranes), and test compound (serial dilutions of the test compound,

radioligand, cell membranes).

Incubation: Incubate the plate at room temperature to allow the binding to reach

equilibrium (typically 60-120 minutes).

Filtration: Terminate the reaction by rapid vacuum filtration through the glass fiber filter

plate to separate bound from unbound radioligand.

Washing: Wash the filters with ice-cold wash buffer.

Detection: Dry the filter plate, add scintillation cocktail to each well, and measure

radioactivity using a scintillation counter.

Data Analysis: Calculate specific binding by subtracting non-specific binding from total

binding. Determine the IC₅₀ value by plotting the percentage of specific binding against the

logarithm of the test compound concentration and fitting the data to a sigmoidal dose-

response curve. The Kᵢ value can then be calculated using the Cheng-Prusoff equation.
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Workflow of a Radioligand Binding Assay.

2. Cell Death (Apoptosis) Assay

Adenosine analogs can induce apoptosis in various cell types. This protocol outlines a method

to assess this activity.

Objective: To determine if 2-Cyanomethylthioadenosine induces apoptosis in a cell line of

interest (e.g., human thymocytes).

Materials and Reagents:

Human thymocytes or other suitable cell line.

2-Cyanomethylthioadenosine.

Cell culture medium.

Apoptosis detection kit (e.g., Annexin V-FITC and Propidium Iodide).

Flow cytometer.

Procedure:

Cell Culture: Culture the cells in appropriate medium.

Treatment: Treat the cells with varying concentrations of 2-Cyanomethylthioadenosine
for a specified time period. Include a vehicle control.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15291871/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-cyanomethylthioadenosine
https://www.benchchem.com/product/b15291871/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanomethylthioadenosine
https://www.benchchem.com/product/b15291871/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanomethylthioadenosine
https://www.benchchem.com/product/b15291871/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanomethylthioadenosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide according

to the manufacturer's protocol.

Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the

percentage of apoptotic cells.

Data Analysis: Compare the percentage of apoptotic cells in the treated groups to the

control group.

Signaling Pathways of Adenosine Analogs
Adenosine analogs primarily exert their effects by interacting with four subtypes of adenosine

receptors (A₁, A₂A, A₂B, and A₃), which are G protein-coupled receptors (GPCRs). The

activation of these receptors modulates intracellular signaling cascades, most notably the

adenylyl cyclase pathway.

A₁ and A₃ Receptor Signaling: Activation of A₁ and A₃ receptors typically leads to the

coupling of Gᵢ/ₒ proteins. This inhibits adenylyl cyclase, resulting in a decrease in intracellular

cyclic AMP (cAMP) levels.

A₂A and A₂B Receptor Signaling: Conversely, activation of A₂A and A₂B receptors stimulates

adenylyl cyclase through Gₛ proteins, leading to an increase in intracellular cAMP levels.

Changes in cAMP levels subsequently influence the activity of protein kinase A (PKA) and other

downstream effectors, leading to a variety of cellular responses.
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Canonical Adenosine Receptor Signaling Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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